[1-(2-Methylpropyl)pyrazol-4-yl]-[2-(1,2,4-oxadiazol-3-yl)azepan-1-yl]methanone

• IUPAC Name: [1-(2-methylpropyl)pyrazol-4-yl]-[2-(1,2,4-oxadiazol-3-yl)azepan-1-yl]methanone
• InChI: InChI=1S/C16H23N5O2/c1-12(2)9-20-10-13(8-18-20)16(22)21-7-5-3-4-6-14(21)15-17-11-23-19-15/h8,10-12,14H,3-7,9H2,1-2H3
• InChI Key: WMLJBDRTFYHHST-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C=C(C=N1)C(=O)N2CCCCCC2C3=NOC=N3
• Molecular Formula: C16H23N5O2
• Molecular Weight: 317.39 g/mol

Description

[1-(2-Methylpropyl)pyrazol-4-yl]-[2-(1,2,4-oxadiazol-3-yl)azepan-1-yl]methanone is a chemical compound that has gained significant attention in scientific research. This compound has been synthesized using various methods and has shown promising results in different applications. In

Mechanism of Action

The mechanism of action of [1-(2-Methylpropyl)pyrazol-4-yl]-[2-(1,2,4-oxadiazol-3-yl)azepan-1-yl]methanone is not fully understood. However, it has been shown to selectively bind to certain receptors in the body, leading to a cascade of events that ultimately affect cellular function. The compound has been shown to modulate the activity of specific receptors, making it a valuable tool for studying their function.
Biochemical and Physiological Effects
[1-(2-Methylpropyl)pyrazol-4-yl]-[2-(1,2,4-oxadiazol-3-yl)azepan-1-yl]methanone has been shown to have various biochemical and physiological effects. The compound has been shown to affect the release of certain neurotransmitters, leading to changes in cellular signaling. It has also been shown to affect the activity of certain enzymes, leading to changes in cellular metabolism.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using [1-(2-Methylpropyl)pyrazol-4-yl]-[2-(1,2,4-oxadiazol-3-yl)azepan-1-yl]methanone in lab experiments is its selectivity for certain receptors. This makes it a valuable tool for studying the function of these receptors. However, one of the limitations of using this compound is its potential for off-target effects. It is important to carefully consider the experimental design to minimize the potential for off-target effects.

Future Directions

There are several future directions for research on [1-(2-Methylpropyl)pyrazol-4-yl]-[2-(1,2,4-oxadiazol-3-yl)azepan-1-yl]methanone. One area of research is the development of more selective compounds that can be used to study specific receptors. Another area of research is the development of new applications for this compound, such as its use in the treatment of certain diseases. Additionally, further research is needed to fully understand the mechanism of action of [1-(2-Methylpropyl)pyrazol-4-yl]-[2-(1,2,4-oxadiazol-3-yl)azepan-1-yl]methanone and its potential for off-target effects.

Synthesis Methods

The synthesis of [1-(2-Methylpropyl)pyrazol-4-yl]-[2-(1,2,4-oxadiazol-3-yl)azepan-1-yl]methanone has been achieved using various methods. One of the most commonly used methods involves the reaction of 2-(1,2,4-oxadiazol-3-yl)azepan-1-amine with 1-(2-Methylpropyl)-4-nitropyrazole in the presence of a reducing agent like sodium borohydride. This method has been optimized to produce high yields of [1-(2-Methylpropyl)pyrazol-4-yl]-[2-(1,2,4-oxadiazol-3-yl)azepan-1-yl]methanone.

Scientific Research Applications

[1-(2-Methylpropyl)pyrazol-4-yl]-[2-(1,2,4-oxadiazol-3-yl)azepan-1-yl]methanone has been extensively studied for its potential applications in scientific research. One of the primary areas of research is its use as a tool for studying the role of specific receptors in the body. The compound has been shown to selectively bind to certain receptors, making it a valuable tool for studying their function.